2-(4-benzyl-1-piperidinyl)-5-(4-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-(4-benzylpiperidin-1-yl)-5-pyridin-4-yl-3H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C24H23N5O/c30-23-21-20(19-6-11-25-12-7-19)8-13-26-22(21)27-24(28-23)29-14-9-18(10-15-29)16-17-4-2-1-3-5-17/h1-8,11-13,18H,9-10,14-16H2,(H,26,27,28,30)
• InChI Key: REMIAQKEWYISHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C3=NC4=NC=CC(=C4C(=O)N3)C5=CC=NC=C5
• Molecular Formula: C24H23N5O
• Molecular Weight: 397.5 g/mol

Description

2-(4-benzyl-1-piperidinyl)-5-(4-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a pyrido[2,3-d]pyrimidine derivative that has been shown to possess various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

Mechanism of Action

The exact mechanism of action of 2-(4-benzyl-1-piperidinyl)-5-(4-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been suggested that the compound exerts its biological effects through the modulation of various signaling pathways, including the inhibition of the NF-κB pathway and the activation of the PI3K/Akt pathway.
Biochemical and Physiological Effects:
2-(4-benzyl-1-piperidinyl)-5-(4-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to possess various biochemical and physiological effects. It has been reported to possess anti-inflammatory and analgesic effects, as well as neuroprotective effects. Additionally, it has been shown to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(4-benzyl-1-piperidinyl)-5-(4-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential to modulate various signaling pathways, making it a valuable tool for studying the mechanisms underlying various biological processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-(4-benzyl-1-piperidinyl)-5-(4-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one. One possible direction is to further investigate the compound's potential applications in the treatment of various inflammatory and pain-related disorders. Additionally, more studies are needed to fully understand the compound's mechanism of action and its potential as a cancer therapeutic agent. Finally, the development of novel derivatives of this compound may lead to the discovery of more potent and selective compounds with improved pharmacological properties.
In conclusion, 2-(4-benzyl-1-piperidinyl)-5-(4-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is a promising compound with potential applications in the field of medicinal chemistry. Its anti-inflammatory, analgesic, and neuroprotective effects make it a valuable tool for studying various biological processes. Further research is needed to fully understand the compound's mechanism of action and its potential as a therapeutic agent.

Scientific Research Applications

2-(4-benzyl-1-piperidinyl)-5-(4-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory and pain-related disorders.